![molecular formula C18H20BrNO5 B5142836 N-(4-bromobenzyl)-2-(3-methoxyphenyl)ethanamine oxalate](/img/structure/B5142836.png)
N-(4-bromobenzyl)-2-(3-methoxyphenyl)ethanamine oxalate
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Overview
Description
N-(4-bromobenzyl)-2-(3-methoxyphenyl)ethanamine oxalate, also known as 4-Bromo-2,3-methoxyphenethylamine oxalate or 4-Bromo-2,3-MPEA oxalate, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the family of phenethylamines and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(4-bromobenzyl)-2-(3-methoxyphenyl)ethanamine oxalate involves its interaction with serotonin receptors. It has been found to bind to these receptors and activate them, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include changes in neurotransmitter release, modulation of synaptic plasticity, and alterations in gene expression. It has also been found to have effects on behavior, cognition, and perception.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-bromobenzyl)-2-(3-methoxyphenyl)ethanamine oxalate in lab experiments is its potency and selectivity for serotonin receptors. This makes it a useful tool for studying the role of these receptors in various biological processes. However, one limitation of using this compound is its potential for side effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(4-bromobenzyl)-2-(3-methoxyphenyl)ethanamine oxalate. One area of interest is in the development of new compounds that are more selective and potent for specific serotonin receptors. Another direction for future research is in the study of the long-term effects of this compound on brain function and behavior. Finally, there is a need for further research on the safety and potential therapeutic applications of this compound.
Synthesis Methods
The synthesis of N-(4-bromobenzyl)-2-(3-methoxyphenyl)ethanamine oxalate involves the reaction between 4-bromobenzaldehyde and 3-methoxyphenethylamine in the presence of a reducing agent. The resulting product is then treated with oxalic acid to form the oxalate salt.
Scientific Research Applications
N-(4-bromobenzyl)-2-(3-methoxyphenyl)ethanamine oxalate has been used in a variety of scientific research applications. One of the most notable uses of this compound is in the study of serotonin receptors. It has been found to be a potent agonist of the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, cognition, and perception.
properties
IUPAC Name |
N-[(4-bromophenyl)methyl]-2-(3-methoxyphenyl)ethanamine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrNO.C2H2O4/c1-19-16-4-2-3-13(11-16)9-10-18-12-14-5-7-15(17)8-6-14;3-1(4)2(5)6/h2-8,11,18H,9-10,12H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATUVMCDILUXYAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCNCC2=CC=C(C=C2)Br.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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